Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) is a chemical compound that has been widely used in scientific research applications. It is a cyclopropane derivative that has been synthesized by several methods.
Mechanism of Action
The mechanism of action of Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) is not well understood. However, it is believed to act as a reactive intermediate in some chemical reactions. It has been shown to react with nucleophiles such as amines, alcohols, and thiols.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) have not been extensively studied. However, it has been shown to have some cytotoxic effects on cancer cells. It has also been shown to inhibit the growth of some bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of using Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) in lab experiments is its high reactivity. It can be used as a starting material for the synthesis of other compounds. Additionally, it has been used in the development of new chemical reactions. However, one of the limitations is its toxicity. It can be harmful if not handled properly.
Future Directions
There are several future directions for the use of Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) in scientific research. One of the directions is the study of its mechanism of action. Additionally, it can be used in the development of new chemical reactions and in the synthesis of natural products and pharmaceuticals. It can also be used in the study of enzyme-catalyzed reactions. Furthermore, it can be used in the development of new antibacterial and anticancer agents.
Conclusion:
Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) is a chemical compound that has been widely used in scientific research applications. It can be synthesized by several methods and has been used in the synthesis of other compounds, natural products, and pharmaceuticals. Its mechanism of action is not well understood, but it has been shown to have some cytotoxic effects on cancer cells and to inhibit the growth of some bacteria. It has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.
Synthesis Methods
Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) can be synthesized by several methods. One of the commonly used methods is the reaction of cyclopropanecarboxaldehyde with 1,5-hexadien-3-ynyl magnesium bromide in the presence of a catalyst. Another method involves the reaction of cyclopropanecarboxaldehyde with 1,5-hexadien-3-ynyl lithium in the presence of a catalyst. These methods have been used to obtain high yields of the compound with good purity.
Scientific Research Applications
Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]-(9CI) has been widely used in scientific research applications. It has been used as a starting material for the synthesis of other compounds. It has also been used in the synthesis of natural products and pharmaceuticals. Additionally, it has been used in the study of enzyme-catalyzed reactions and in the development of new chemical reactions.
properties
CAS RN |
166762-25-0 |
---|---|
Molecular Formula |
C10H10O |
Molecular Weight |
146.19 g/mol |
IUPAC Name |
(1S,2S)-2-[(1Z)-hexa-1,5-dien-3-ynyl]cyclopropane-1-carbaldehyde |
InChI |
InChI=1S/C10H10O/c1-2-3-4-5-6-9-7-10(9)8-11/h2,5-6,8-10H,1,7H2/b6-5-/t9-,10-/m1/s1 |
InChI Key |
ZMTIARSTVBEZHL-KWMOZEJZSA-N |
Isomeric SMILES |
C=CC#C/C=C\[C@@H]1C[C@@H]1C=O |
SMILES |
C=CC#CC=CC1CC1C=O |
Canonical SMILES |
C=CC#CC=CC1CC1C=O |
synonyms |
Cyclopropanecarboxaldehyde, 2-(1,5-hexadien-3-ynyl)-, [1S-[1alpha,2alpha(Z)]]- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.